![molecular formula C21H23N5OS2 B10862709 2-[5-[(2,5-Dimethylbenzyl)sulfanyl]-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-YL]thieno[2,3-B]pyridin-3-amine](/img/structure/B10862709.png)
2-[5-[(2,5-Dimethylbenzyl)sulfanyl]-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-YL]thieno[2,3-B]pyridin-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a fascinating fusion of a thienopyridine core and a 1,2,4-triazole moiety. Its full chemical name might be a mouthful, but its structure holds promise for various applications. Let’s explore further!
Properties
Molecular Formula |
C21H23N5OS2 |
|---|---|
Molecular Weight |
425.6 g/mol |
IUPAC Name |
2-[5-[(2,5-dimethylphenyl)methylsulfanyl]-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]thieno[2,3-b]pyridin-3-amine |
InChI |
InChI=1S/C21H23N5OS2/c1-13-6-7-14(2)15(11-13)12-28-21-25-24-19(26(21)9-10-27-3)18-17(22)16-5-4-8-23-20(16)29-18/h4-8,11H,9-10,12,22H2,1-3H3 |
InChI Key |
XGGSODLUYGUSQG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CSC2=NN=C(N2CCOC)C3=C(C4=C(S3)N=CC=C4)N |
Origin of Product |
United States |
Preparation Methods
Thienopyridine Synthesis:
1,2,4-Triazole Formation:
Final Assembly:
- Industrial-scale synthesis likely involves optimized routes, protecting groups, and efficient purification methods.
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Similar Compounds:
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
